5beta-Ketodiol (ecdysone)

• CAS No.: 39219-57-3
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (3S,5R,9R,10R,13R,17R)-3,14-dihydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• InChI: InChI=1S/C27H44O3/c1-17(2)7-6-8-18(3)20-11-14-27(30)22-16-24(29)23-15-19(28)9-12-25(23,4)21(22)10-13-26(20,27)5/h16-21,23,28,30H,6-15H2,1-5H3/t18-,19+,20-,21+,23+,25-,26-,27?/m1/s1
• InChI Key: FADCOUQPHXGWQS-VKUUYIRESA-N
• SMILES: CC(C)CCCC(C)C1CCC2(C1(CCC3C2=CC(=O)C4C3(CCC(C4)O)C)C)O
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CCC2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(CC[C@@H](C4)O)C)C)O
• Synonyms: 2,22,25-trideoxyecdysone; 3 beta,14 alpha-dihydroxy-5 beta-cholest-7-en-6-one; 5 beta-ketodiol (ecdysone)

Description

Historical Trajectories and Foundational Discoveries in Ecdysone (B1671078) Research

The journey to understanding ecdysone began with the pioneering work of Stefan Kopec in 1922, who first suggested hormonal control of insect metamorphosis. nih.gov However, it was not until 1954 that Adolf Butenandt and Peter Karlson successfully isolated and crystallized the molting hormone from silkworm pupae (Bombyx mori), which they named ecdysone. clockss.orgaccessscience.com This achievement was a monumental task, requiring the processing of 500 kg of pupae to yield just 25 mg of the crystalline hormone. bioscientifica.com The chemical structure of ecdysone was finally elucidated in 1965. accessscience.com

These initial discoveries laid the groundwork for decades of research into the biosynthesis, metabolism, and mode of action of ecdysteroids. A significant breakthrough was the realization that ecdysone itself is a prohormone, which is converted into the more biologically active form, 20-hydroxyecdysone (B1671079) (20E), in various tissues. mdpi.comresearchgate.net The identification of the ecdysone receptor (EcR), a nuclear receptor that mediates the hormone's effects on gene expression, was another critical milestone in the field. jst.go.jp

Key Milestones in Ecdysone Research

Year	Discovery	Researchers	Significance
1922	First suggestion of hormonal control of insect metamorphosis. nih.gov	Stefan Kopec	Laid the conceptual foundation for insect endocrinology. nih.gov
1954	Isolation and crystallization of ecdysone from silkworm pupae. clockss.orgaccessscience.com	Adolf Butenandt & Peter Karlson	Provided the pure compound for structural and functional studies. bioscientifica.com
1965	Elucidation of the chemical structure of ecdysone. accessscience.com		Enabled the synthesis of analogs and further biochemical studies.
1970s	The "Ashburner model" proposed. nih.gov	Michael Ashburner	Explained the hierarchical gene expression cascade induced by ecdysone. nih.gov

Ecdysone as a Central Steroid Hormone in Invertebrate Physiology

Ecdysone and its active metabolite, 20-hydroxyecdysone, are the primary steroid hormones in insects, orchestrating critical developmental transitions. nih.gov Their most well-documented role is the regulation of molting, the process by which an arthropod sheds its exoskeleton to grow. jst.go.jp Pulses of ecdysteroids trigger a cascade of gene expression that leads to the synthesis of a new cuticle and the shedding of the old one. mdpi.com Beyond molting, ecdysone is indispensable for metamorphosis, the dramatic transformation from a larval to an adult form in holometabolous insects. nih.gov

The physiological effects of ecdysone are mediated through a nuclear receptor complex. oup.com The active hormone, 20E, binds to the Ecdysone Receptor (EcR), which then forms a heterodimer with another nuclear receptor called Ultraspiracle (USP), the insect homolog of the vertebrate Retinoid X Receptor (RXR). oup.comnih.govembopress.org This EcR/USP complex binds to specific DNA sequences known as ecdysone response elements (EcREs) in the promoter regions of target genes, thereby activating or repressing their transcription. oup.comembopress.org This initiates a genetic hierarchy, starting with the "early genes," which are transcription factors that in turn regulate a larger set of "late genes" responsible for the cellular and physiological changes of molting and metamorphosis. researchgate.net

In addition to its developmental roles, ecdysone signaling is also involved in reproduction, diapause (a state of arrested development), and even has effects on the nervous system and behavior. nih.govscienceopen.comnih.gov For instance, in adult female desert locusts, the ecdysone receptor complex is crucial for ovulation and oviposition. scienceopen.com In Drosophila melanogaster, ecdysone has been shown to regulate sleep and wakefulness. nih.gov Recent research has also highlighted a role for ecdysone in controlling sex-specific development of the gonads in Drosophila, demonstrating that invertebrates can utilize steroid hormones for sexual dimorphism. nih.govbiorxiv.org

Key Functions of Ecdysone in Invertebrates

Physiological Process	Description	Key Molecular Players
Molting	Periodic shedding of the exoskeleton to allow for growth. jst.go.jp	Ecdysone, 20-hydroxyecdysone, EcR/USP complex. mdpi.comoup.com
Metamorphosis	Transformation from larval to adult form. nih.gov	Ecdysone, 20-hydroxyecdysone, EcR/USP complex, Broad transcription factor. nih.govresearchgate.net
Reproduction	Regulation of oogenesis, ovulation, and fertility. scienceopen.comnih.gov	Ecdysone receptor complex (EcR/RXR). scienceopen.com
Developmental Timing	Coordination of developmental transitions in response to environmental cues. royalsocietypublishing.org	PTTH, insulin-like peptides (Dilps). royalsocietypublishing.org
Behavior	Regulation of processes such as sleep and wakefulness. nih.gov	Ecdysone, ecdysone receptors. nih.gov

| Sexual Development | Control of sex-specific gonad morphogenesis. nih.govbiorxiv.org | Ecdysone receptor (EcR), Doublesex (Dsx). nih.gov |

Scope and Significance of Contemporary Ecdysone Research

Modern research on ecdysone has expanded significantly, driven by the advent of molecular genetic tools, particularly in the model organism Drosophila melanogaster. nih.govnih.gov This has allowed for a more detailed understanding of the ecdysone signaling pathway and its regulation. Current research focuses on several key areas, including the intricate mechanisms that control the timing of ecdysone production and release, the tissue-specific responses to the hormone, and the feedback loops that coordinate ecdysone signaling throughout the organism. nih.govtcsedsystem.edu

The discovery of ecdysone importers, membrane transporters that facilitate the entry of the hormone into target cells, has opened up new avenues of investigation and potential targets for insect pest management. jst.go.jppnas.org Researchers are also exploring the diverse roles of ecdysone in non-insect arthropods, such as crustaceans, where it also governs molting and reproduction. scite.ai

The significance of ecdysone research extends beyond basic insect biology. The ecdysone-inducible gene switch system, which utilizes the EcR/USP receptor complex, has become a valuable tool in biotechnology and biomedical research for controlling gene expression in cultured cells and transgenic animals. bioscientifica.comnih.gov Furthermore, the anabolic and adaptogenic properties of phytoecdysteroids have led to their use in nutritional supplements, although the mechanisms behind these effects in mammals are still being investigated. bioscientifica.com The potential applications of ecdysteroids and their analogs in agriculture for pest control and in medicine continue to be active areas of research. mdpi.com

Biosynthesis and Metabolic Pathways of Ecdysteroids

Endogenous Ecdysteroidogenesis in Invertebrates

The biosynthesis of ecdysteroids, a class of steroid hormones crucial for invertebrate development, is a finely tuned process. At the heart of this pathway lies 5β-Ketodiol, more commonly known as ecdysone (B1671078). This section delves into the endogenous production of ecdysone, exploring the key enzymes, primary production sites, and the complex neuroendocrine regulation that governs its synthesis.

Key Enzymatic Components and "Halloween Genes" in Ecdysone Synthesis

The journey from dietary cholesterol to the active molting hormone, 20-hydroxyecdysone (B1671079) (20E), involves a series of enzymatic reactions. wikipedia.org A critical part of this pathway is the conversion of cholesterol to ecdysone, a process mediated by a suite of enzymes collectively known as the "Halloween genes". wikipedia.orgfrontiersin.org These genes encode for cytochrome P450 (P450) enzymes that catalyze the final sequential hydroxylations of steroid precursors to form ecdysone. wikipedia.orgnih.gov

The conversion of 5β-ketodiol to 20E is specifically carried out by a series of cytochrome P450 monooxygenases. tandfonline.comtandfonline.com The "Halloween genes" identified in Drosophila melanogaster include phantom (phm), disembodied (dib), shadow (sad), and shade (shd). wikipedia.orgnih.gov Orthologues of these genes have been identified in other insects, such as the tobacco hornworm Manduca sexta, where their expression levels correlate with the ecdysteroid titer in the hemolymph. nih.gov For instance, phm, dib, and sad are primarily expressed in the prothoracic gland and are responsible for the final hydroxylation steps in ecdysone biosynthesis. nih.gov The shade gene, on the other hand, encodes the ecdysone 20-monooxygenase that converts ecdysone into the more active 20E in peripheral tissues. nih.govpnas.org

The initial steps of the pathway, converting cholesterol to 7-dehydrocholesterol (B119134) (7dC) and subsequently to 5β-ketodiol, are also enzymatically controlled. researchgate.net The transformation of 7-dehydrocholesterol to 5β-ketodiol is thought to occur within the mitochondria. eje.cz The entire process underscores the importance of these specific enzymes in regulating the precise timing and levels of ecdysone required for normal development.

Table 1: Key "Halloween Genes" and their Function in Ecdysone Biosynthesis

Gene Name	Encoded Enzyme (Cytochrome P450)	Function
Phantom (phm)	CYP306A1	Hydroxylation steps in ecdysone synthesis
Disembodied (dib)	CYP302A1	C22-hydroxylase in ecdysone synthesis
Shadow (sad)	CYP315A1	C2-hydroxylase in ecdysone synthesis
Shade (shd)	CYP314A1	Ecdysone 20-monooxygenase (converts ecdysone to 20E)

Primary Sites of Ecdysteroid Production (e.g., Prothoracic Gland, Y-Organ)

In insects, the primary site of ecdysone synthesis during post-embryonic development is the prothoracic gland (PG) . frontiersin.orgresearchgate.neteje.cz This endocrine organ is the principal source of the ecdysteroids that orchestrate molting and metamorphosis. researchgate.netnih.gov The expression of the Halloween genes is highly concentrated in the PG, highlighting its central role in ecdysone production. researchgate.net In the fruit fly Drosophila, the PG is part of a composite structure called the ring gland, which also includes the corpora allata and corpora cardiaca. nih.gov

In crustaceans, the analogous structure responsible for ecdysteroid synthesis is the Y-organ . nih.govfrontiersin.org This pair of glands synthesizes and secretes ecdysteroids, with cholesterol serving as the obligate precursor. nih.gov The Y-organs are known to produce and secrete ecdysone and 3-dehydroecdysone (B1239484). researchgate.net The secretory activity of the Y-organ fluctuates in concert with the ecdysteroid levels in the hemolymph, peaking during the late premolt stage. researchgate.net

While the prothoracic glands and Y-organs are the major sites of ecdysone production, other tissues can also contribute. For instance, in some insects, the epidermis has been shown to synthesize ecdysteroids. eje.cz In adult male insects of some species, the accessory glands are a significant source of ecdysone. plos.org Furthermore, in adult females, ecdysteroids are synthesized in the ovarian follicle cells. liverpool.ac.uk

Neuroendocrine Regulation of Ecdysone Biosynthesis

The synthesis of ecdysone is not a continuous process but is instead tightly regulated by neurohormones to ensure that molting and other developmental events occur at the appropriate times. In insects, the primary stimulator of ecdysone production in the prothoracic glands is the prothoracicotropic hormone (PTTH) . wikipedia.orgnih.govsdbonline.org PTTH is a neuropeptide produced in the brain and released into the hemolymph, where it travels to the prothoracic glands to stimulate ecdysone synthesis. wikipedia.orgnih.govsdbonline.org The release of PTTH itself is influenced by environmental and developmental cues, such as weight gain and photoperiod. nih.govsdbonline.org Upon reaching the prothoracic gland, PTTH initiates a signaling cascade that leads to increased ecdysteroid synthesis and release. nih.govpnas.org

In contrast to the stimulatory role of PTTH in insects, ecdysteroid production in the crustacean Y-organ is primarily under negative control by the molt-inhibiting hormone (MIH) . nih.govtandfonline.com MIH is a neuropeptide produced in the eyestalk neurosecretory system that suppresses ecdysteroid synthesis in the Y-organs. nih.govnih.gov A decrease in the circulating levels of MIH triggers the activation of the Y-organ and the subsequent production of ecdysteroids. frontiersin.org

In addition to these primary regulatory hormones, other neuropeptides can also modulate ecdysteroidogenesis. For example, in the silkworm Bombyx mori, FMRFamide-related peptides have been shown to down-regulate the activity of the prothoracic gland through direct innervation. pnas.org This complex interplay of stimulatory and inhibitory signals ensures the precise control of ecdysone levels throughout an invertebrate's life cycle.

Ecdysteroid Metabolism and Inactivation Mechanisms

The biological activity of ecdysteroids is terminated through various metabolic pathways that lead to their degradation or storage. These inactivation mechanisms are crucial for creating the precise hormonal fluctuations necessary for orchestrating developmental events.

Pathways of Catabolic Degradation (e.g., 20-Hydroxylation, 3-Epimerization)

A primary step in the metabolism of ecdysone is its conversion to the more active form, 20-hydroxyecdysone (20E) , through a process called 20-hydroxylation . wikipedia.orgontosight.ai This reaction is catalyzed by the enzyme ecdysone 20-monooxygenase, the product of the shade gene. pnas.orgontosight.aiwikipedia.org While this is an activation step, 20E itself is then subject to further inactivation pathways.

One major route of ecdysteroid inactivation is 3-epimerization . oup.comresearchgate.net This process involves the conversion of ecdysone or 20E to 3-dehydroecdysone (3DE) by the enzyme ecdysone oxidase. researchgate.netijbs.com The 3DE intermediate can then be irreversibly converted to 3-epiecdysone (B1260481) by 3-dehydroecdysone 3α-reductase. researchgate.netroyalsocietypublishing.org This pathway effectively removes the active hormone from circulation. ijbs.com

Another significant catabolic pathway is 26-hydroxylation , which leads to the formation of 26-hydroxyecdysteroids. nih.gov These can be further oxidized to form 26-oic acids, rendering the molecule more hydrophilic and facilitating excretion. eje.cznih.gov This inactivation route is analogous to the metabolism of vitamin D in vertebrates. nih.gov

Formation of Conjugates and Storage Forms

In addition to enzymatic degradation, ecdysteroids can be inactivated and stored through the formation of conjugates . oup.com These are typically more polar and water-soluble than the free hormones, which aids in their storage and eventual excretion. eje.cz

Common forms of ecdysteroid conjugates include phosphates and fatty acyl esters . liverpool.ac.uknih.gov In many insect species, a significant portion of the ecdysteroids synthesized in the ovaries of adult females is conjugated and then sequestered in the eggs. liverpool.ac.uk These stored conjugates can be reactivated during embryogenesis to provide the necessary hormonal signals for early development. oup.com The formation of these conjugates is an important mechanism for regulating the availability of active ecdysteroids, ensuring they are present at the right time and place. In leeches, conjugation to polar, ionizable metabolites has been observed for ecdysone and 20-hydroxyecdysone. tandfonline.com

Role of Ecdysteroid Kinases in Metabolic Regulation

The metabolic regulation of ecdysteroids, including the pivotal molting hormone 20-hydroxyecdysone (20E), is a tightly controlled process essential for the normal development and reproduction of insects. nih.govnih.gov Ecdysteroid kinases play a critical role in this regulation by mediating the formation of inactive conjugates, which effectively controls the concentration of active hormones. ontosight.aibiorxiv.org

Phosphorylation is a key mechanism for the reversible inactivation of ecdysteroids. nih.gov Ecdysteroid kinases, such as ecdysteroid 22-kinase (Eckinase), catalyze the transfer of a phosphate (B84403) group, typically from ATP, to a hydroxyl group on the ecdysteroid molecule. ontosight.ai This phosphorylation modulates the hormone's ability to bind to its nuclear receptors, thereby influencing the transcription of target genes and subsequent physiological processes. ontosight.ai The resulting ecdysteroid-phosphate conjugates serve as inactive, stable storage forms of the hormone. nih.govnih.gov

These stored conjugates, particularly prevalent in eggs and during specific developmental stages, can be hydrolyzed by phosphatases, such as ecdysteroid-phosphate phosphatase (EPPase), to release the active hormone when needed. nih.gov This process of inactivation and reactivation allows for precise temporal and spatial control of ecdysteroid signaling, which is crucial for events like embryogenesis before the embryonic prothoracic glands are fully developed. nih.govoup.com In insects, the major inactive storage forms are phosphate esters. nih.gov For instance, in the locust Schistocerca gregaria, ecdysteroid 22-phosphates are major metabolites found in developing eggs. researchgate.net

Besides phosphorylation, other conjugation reactions contribute to ecdysteroid inactivation. These include the formation of apolar 22-fatty acyl esters, which have been identified as inactive storage forms of maternal hormone in the eggs of ticks. eje.czcambridge.org Epimerization at the C-3 position is another major inactivation pathway. oup.com This process involves the oxidation of ecdysone or 20E to 3-dehydroecdysone (3DE) or 3-dehydro-20-hydroxyecdysone (3D20E) by ecdysone oxidase, followed by reduction by 3-dehydroecdysone 3α-reductase to form 3-epiecdysteroids, which are generally considered inactive. nih.govnih.govroyalsocietypublishing.org The intermediate 3DE can also be reversibly reduced back to the active ecdysone by 3-dehydroecdysone 3β-reductase. nih.govroyalsocietypublishing.org

Inactivation Pathway	Enzymes Involved	Resulting Product	Function
Phosphorylation	Ecdysteroid Kinases (e.g., Eckinase)	Ecdysteroid-phosphates (e.g., Ecdysone 22-phosphate)	Reversible inactivation, storage. nih.govnih.gov
Acylation	Acyltransferases (presumed)	Ecdysteroid 22-fatty acyl esters	Inactive storage form, particularly in tick eggs. eje.czcambridge.org
Epimerization	Ecdysone Oxidase, 3-dehydroecdysone 3α/3β-reductases	3-epiecdysteroids	Inactivation; intermediate (3DE) can be reactivated. oup.comnih.gov
Hydroxylation/Oxidation	Cytochrome P450 (e.g., CYP18A1)	26-hydroxyecdysteroids, Ecdysonoic acids	Irreversible catabolic degradation. eje.czresearchgate.net

Phytoecdysteroid Biosynthesis in Plant Systems

Phytoecdysteroids are ecdysteroids produced by a wide variety of plants, where they are believed to function as defense compounds against phytophagous insects. tandfonline.comcdnsciencepub.comnih.gov While structurally identical to insect ecdysteroids, their biosynthetic pathways in plants show significant differences. mdpi.com Prominent food plants known to contain phytoecdysteroids include spinach (Spinacia oleracea) and quinoa (Chenopodium quinoa). mdpi.comvoprosy-pitaniya.ru

The biosynthesis of phytoecdysteroids originates from the mevalonate (B85504) pathway, utilizing acetyl-CoA as the initial precursor. nih.govmdpi.com This pathway leads to the formation of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), which are condensed to form squalene. nih.gov Squalene is then cyclized to form sterols. Unlike insects, which cannot synthesize sterols de novo and must obtain them from their diet, plants have a complete biosynthetic pathway for sterols. tandfonline.commdpi.com

In plants, C27 sterols like cholesterol or lathosterol (B1674540) serve as the precursors for phytoecdysteroid synthesis. mdpi.com For example, in spinach, lathosterol is a key precursor. mdpi.com The subsequent steps involve a series of hydroxylation and oxidation reactions to form the final phytoecdysteroid products, such as 20-hydroxyecdysone. However, the specific enzymes catalyzing these transformations in plants are largely uncharacterized and are thought to be mechanistically different from the "Halloween" cytochrome P450 enzymes found in insects, as no plant orthologs of these genes have been identified in published genomes. tandfonline.commdpi.com

The vast structural diversity of phytoecdysteroids suggests that their biosynthesis in plants may operate as a combinatorial system. mdpi.com This system likely involves a network of enzymes, such as hydroxylases, oxidases, and transferases, that exhibit low substrate specificity, allowing for the generation of over 1,000 possible structural permutations from a few early sterol intermediates. mdpi.com

Step	Precursor(s)	Intermediate/Product	Pathway
1	Acetyl-CoA	Isopentenyl pyrophosphate (IPP) / Dimethylallyl pyrophosphate (DMAPP)	Mevalonate Pathway. nih.govmdpi.com
2	IPP and DMAPP	Squalene	Terpenoid Biosynthesis. nih.gov
3	Squalene	Lanosterol / Cycloartenol	Sterol Biosynthesis. nih.govmdpi.com
4	Plant Sterols (e.g., Lathosterol, Cholesterol)	5β-Ketodiol (putative intermediate)	Phytoecdysteroid-specific modifications. mdpi.com
5	Early Ecdysteroid Intermediates	Ecdysone, 20-Hydroxyecdysone, and other analogues	Terminal Hydroxylations/Modifications. mdpi.com

Molecular Mechanisms of Ecdysone Signaling

Ecdysone (B1671078) Receptor Complex (EcR/USP Heterodimer) Dynamics

The functional receptor for ecdysone is not a single protein but a heterodimer composed of the Ecdysone Receptor (EcR) and the Ultraspiracle protein (USP). nih.govpdbj.org The dynamics of this complex, from its structure to its interaction with DNA, are central to its function.

Structural and Functional Characterization of Receptor Subunits and Isoforms

The ecdysone receptor (EcR) and its partner, Ultraspiracle (USP), are members of the nuclear receptor superfamily, sharing a characteristic domain structure. This includes a variable N-terminal A/B domain, a conserved DNA-binding domain (DBD), a hinge region, and a ligand-binding domain (LBD). oup.com In Drosophila melanogaster, the EcR gene gives rise to three main isoforms: EcR-A, EcR-B1, and EcR-B2. oup.complos.org These isoforms differ in their N-terminal regions, which contain activation function 1 (AF1) and are responsible for tissue- and stage-specific hormonal responses. oup.complos.org The common domains, including the DNA- and ligand-binding domains, are shared among the isoforms. plos.org

Functionally, USP is considered an allosteric effector for EcR, meaning it influences EcR's conformation to a state that is more favorable for hormone binding, but USP itself does not have intrinsic activation functions in this context. oup.comnih.gov The different EcR isoforms exhibit distinct transcriptional activation capabilities. The A/B domains of EcR-B1 and EcR-B2 possess strong activation functions (AF1), while the A/B domain of EcR-A does not. oup.comresearchgate.net

Receptor Subunit	Key Structural Features	Functional Roles	Isoforms (in Drosophila)
Ecdysone Receptor (EcR)	N-terminal A/B domain (variable), DNA-binding domain (DBD), Hinge region, Ligand-binding domain (LBD) oup.com	Binds ecdysteroids, heterodimerizes with USP, binds to Ecdysone Response Elements (EcREs) nih.govpdbj.org	EcR-A, EcR-B1, EcR-B2 oup.complos.org
Ultraspiracle (USP)	Ortholog of vertebrate Retinoid X Receptor (RXR), possesses DNA-binding and ligand-binding domains nih.govnih.gov	Obligate heterodimerization partner for EcR, stabilizes EcR's hormone-binding conformation, allosteric effector pdbj.orgoup.com	Single isoform in Drosophila oup.com

Ligand Binding and Allosteric Modulation of Receptor Activity

The binding of ecdysteroids, such as 20-hydroxyecdysone (B1671079) (20E), to the ligand-binding pocket (LBP) of the EcR subunit is a critical event that initiates the signaling cascade. nih.govresearchgate.net This binding is not a simple lock-and-key mechanism; rather, the EcR LBP exhibits significant structural adaptability, capable of accommodating both steroidal and non-steroidal ligands. nih.govpdbj.org The crystal structures of the EcR/USP heterodimer in complex with the ecdysteroid ponasterone A and a non-steroidal agonist revealed substantially different, only partially overlapping ligand-binding pockets. nih.govresearchgate.net This adaptability has implications for the development of specific insecticides. nih.gov

Upon ligand binding, the receptor complex undergoes a conformational change. This allosteric modulation is crucial for its subsequent interactions with other proteins. In the absence of a ligand, the EcR/USP heterodimer can act as a transcriptional repressor by recruiting corepressor proteins. oup.compnas.org The binding of ecdysone is thought to trigger the release of these corepressors and facilitate the recruitment of coactivator proteins. oup.com Several coactivators and corepressors of EcR have been identified, playing a role in modulating its transcriptional activity. core.ac.uk The presence of the ligand can also influence the dimerization state of the receptor subunits, preferentially driving USP from a homodimer into a heterodimer with EcR. ethz.ch

The ligand-binding pocket of EcR is formed by amino acid residues from different helices within the LBD. pnas.org Homology modeling and mutational analyses have identified specific residues within this pocket that are critical for ligand binding and response. pnas.org For instance, a single point mutation in the EcR LBD can lead to increased ligand specificity. pnas.org Furthermore, studies have shown that non-steroidal agonists may utilize a water channel to bind to the EcR/USP complex. jst.go.jp

Sequence-Specific DNA Binding to Ecdysone Response Elements (EcREs)

The EcR/USP heterodimer exerts its regulatory effects by binding to specific DNA sequences known as ecdysone response elements (EcREs) located in the promoter or enhancer regions of target genes. nih.govscispace.com These EcREs are typically characterized as imperfect palindromic repeats of the half-site consensus sequence 5'-AGGTCA-3', often separated by a single nucleotide (an arrangement referred to as IR-1). oup.comembopress.orgnih.gov

The crystal structure of the EcR-USP DNA-binding domain (DBD) heterodimer bound to an IR-1 element shows that both EcR and USP make contact with the DNA. embopress.orgnih.gov Interestingly, while the heterodimer itself is structurally asymmetric, the consensus binding site is a perfect palindrome. ethz.ch The EcR/USP complex demonstrates remarkable flexibility in its DNA binding, recognizing a variety of response elements, including direct repeats (DRs) with different spacing, although palindromic elements are often the strongest. ethz.chsdbonline.org

The binding affinity of the EcR/USP complex to different EcREs can vary, and this affinity can be enhanced by the presence of the ecdysone ligand. ethz.chnih.gov The specific sequence of the EcRE and the surrounding DNA can influence the binding and transcriptional output. While some studies suggest a potential polarity in the binding of the heterodimer to certain natural EcREs, with USP preferentially binding the 5' half-site, no binding polarity was observed for the consensus palindromic motif. ethz.chsdbonline.org The interaction with DNA is a key step in both the activation and repression of gene expression mediated by the ecdysone receptor complex. pnas.org

Transcriptional Regulatory Cascades

The binding of the liganded EcR/USP complex to EcREs initiates a hierarchical cascade of gene expression that drives developmental changes. This cascade is famously described by the Ashburner model and involves intricate epigenetic modifications.

The Ashburner Model of Early and Late Gene Expression

The Ashburner model, based on studies of polytene chromosomes in Drosophila salivary glands, provides a foundational framework for understanding the temporal regulation of gene expression by ecdysone. oup.compnas.org This model proposes a two-tiered transcriptional hierarchy:

Early Genes: The ecdysone-bound EcR/USP complex directly and rapidly activates a small set of "early" genes. oup.combiorxiv.org This activation occurs without the need for new protein synthesis. biorxiv.org Many of these early genes encode transcription factors themselves, such as Broad-Complex (BR-C), E74, and E75. nih.govuni-muenchen.depnas.org These early response transcription factors are crucial for the subsequent steps in the cascade. biorxiv.org

Late Genes: The protein products of the early genes, in turn, regulate the expression of a much larger set of "late" genes. biorxiv.orguni-muenchen.de The activation of late genes is therefore an indirect response to ecdysone and is dependent on the synthesis of the early gene products. The early gene products also participate in a negative feedback loop, repressing their own transcription. oup.comuni-muenchen.de

This hierarchical model explains how a single hormonal signal can orchestrate a complex and temporally ordered series of developmental events. biorxiv.org While this model was established in salivary glands, its core principles apply to many other tissues, although with tissue-specific variations. biorxiv.org

Gene Class	Response to Ecdysone	Key Examples (in Drosophila)	Function
Early Genes	Direct and rapid activation oup.combiorxiv.org	Broad-Complex (BR-C), E74, E75, E93 nih.govbiorxiv.orguni-muenchen.de	Encode transcription factors that regulate late genes and provide negative feedback on early genes oup.combiorxiv.orguni-muenchen.de
Late Genes	Indirect activation, dependent on early gene products biorxiv.orguni-muenchen.de	Genes encoding effector proteins for metamorphosis	Carry out the specific cellular and tissue-level changes of metamorphosis biorxiv.org

Chromatin Remodeling and Epigenetic Modulation in Ecdysone Response

The transcriptional response to ecdysone is not solely dependent on the binding of the receptor to DNA but is also intricately linked to the structure of chromatin. The accessibility of EcREs within the chromatin landscape plays a critical role in determining where and when the EcR/USP complex can bind. pnas.org

Ecdysone signaling involves significant changes in the epigenetic landscape, particularly through histone modifications. Histone acetylation is a key mechanism in the activation of ecdysone-responsive genes. researchgate.net Specifically, the acetylation of histone H3 at lysine (B10760008) 27 (H3K27ac) at enhancer regions is required for the transcriptional activation of genes like E75B and Hr4. nih.govscispace.comnih.gov This acetylation is catalyzed by histone acetyltransferases (HATs) such as the CREB-binding protein (CBP). nih.govscispace.com CBP can form a complex with EcR in an ecdysone-dependent manner, leading to increased H3K27 acetylation and the promotion of chromatin accessibility, essentially opening up the chromatin for transcription. nih.govscispace.com

In addition to histone acetylation, other chromatin remodeling factors are involved. The ISWI chromatin remodeling complex, for instance, functionally interacts with the ecdysone pathway to control stem cell fate. nih.gov Furthermore, the nucleosome remodeler dMi-2 is recruited to ecdysone-regulated genes to constrain transcription, indicating a complex interplay of both activating and repressive chromatin modifications. sdbonline.org The SWI/SNF chromatin-remodeling complex is also critical for the transcription of ecdysone-dependent genes. mdpi.com These epigenetic mechanisms provide a layer of control that allows for the precise and context-specific regulation of gene expression in response to the ecdysone signal.

Recruitment of Co-repressors and Co-activators

The transcriptional activity of the EcR/USP heterodimer is modulated by the recruitment of co-repressor and co-activator complexes. In the absence of its ligand, 20E, the EcR/USP complex is thought to be bound to DNA, where it actively represses gene transcription. biorxiv.org This repression is mediated by the recruitment of co-repressor proteins. However, some studies suggest that in certain cellular contexts, the ecdysone receptor is not involved in repression in the absence of the hormone. nih.gov Upon ligand binding, the receptor undergoes a conformational change that leads to the dissociation of co-repressors and the recruitment of co-activators. biorxiv.orgmdpi.com

Co-repressors, such as SMRTER (Smrter), are recruited to the unliganded EcR/USP complex and are associated with histone deacetylase activity, which leads to a condensed chromatin state and transcriptional repression. nih.govnih.gov The presence of co-repressors is thought to keep target genes silenced until the appropriate developmental time. researchgate.net

Conversely, the binding of 20E facilitates the recruitment of co-activator complexes. These complexes often possess histone acetyltransferase (HAT) activity, which acetylates histones, leading to a more open chromatin structure and facilitating the assembly of the transcription machinery. nih.gov Studies have identified various co-activators that interact with the ecdysone receptor, and their recruitment is essential for the activation of ecdysone-responsive genes. nih.govmdpi.com Interestingly, some proteins can function as both co-repressors and co-activators depending on the cellular context and the specific target gene. nih.gov The dynamic exchange between co-repressors and co-activators on the EcR/USP heterodimer provides a sophisticated mechanism for the precise temporal and spatial control of gene expression in response to ecdysone pulses. nih.govmdpi.com

Interplay with Other Endocrine Signaling Pathways

The regulation of developmental events by ecdysone does not occur in isolation but is intricately linked with other major endocrine signaling pathways. This crosstalk ensures that developmental transitions are coordinated with nutritional status, growth, and other physiological cues.

Cross-talk with Juvenile Hormone Signaling

Juvenile hormone (JH) and ecdysone are two of the most critical hormones in insect development, often with antagonistic roles. pnas.org While ecdysone promotes molting and metamorphosis, JH acts to maintain the juvenile state and prevent precocious metamorphosis. pnas.org The interplay between these two hormones is crucial for the proper timing of developmental transitions.

At the molecular level, the crosstalk between ecdysone and JH signaling pathways is complex. Evidence suggests that the proteins involved in their respective signal transduction pathways can physically interact. nih.gov For instance, the JH receptor, Methoprene-tolerant (Met), has been shown to interact with both EcR and USP. nih.gov This interaction suggests a direct mechanism for the integration of both hormone signals at the level of gene regulation.

Furthermore, these two hormones can regulate each other's biosynthesis. In Drosophila, JH has been shown to suppress the biosynthesis of ecdysone in the prothoracic gland, thereby inhibiting metamorphosis. pnas.org Conversely, 20E can prevent the biosynthesis of JH in the corpus allatum. pnas.org This reciprocal inhibition ensures that the appropriate hormonal environment is established for either larval growth or the initiation of metamorphosis. The modulation of ecdysone-activated transcription by JH can also occur at the level of core promoters of target genes, where the presence of specific DNA sequences can determine whether JH acts as a suppressor or an enhancer of ecdysone-induced gene expression. scispace.com

Integration with Insulin (B600854)/Insulin-like Signaling Pathways

The insulin/insulin-like signaling (IIS) pathway is a conserved pathway that regulates growth, metabolism, and longevity in response to nutritional cues. pnas.org There is significant crosstalk between the ecdysone and insulin signaling pathways to coordinate developmental timing with organismal growth. researchgate.netresearchgate.net

Insulin signaling can promote ecdysone production. oup.com In Drosophila, the insulin pathway in the prothoracic gland is activated by insulin-like peptides (ILPs) and stimulates the synthesis of ecdysone. nih.gov This links nutritional status, which regulates ILP secretion, to the initiation of developmental transitions.

Conversely, ecdysone signaling can antagonize the IIS pathway. pnas.org Elevated levels of ecdysone have been shown to repress insulin signaling, which can contribute to the cessation of growth during the final larval instar before the onset of metamorphosis. pnas.orgresearchgate.net This antagonistic relationship helps to ensure that growth ceases before the initiation of the complex morphogenetic processes of pupation. The integration of these two pathways is therefore critical for determining the final body size of the insect. pnas.org

Modulation by Neuropeptide and Growth Factor Signaling (e.g., PTTH, MIH)

The synthesis and release of ecdysone from the prothoracic gland (in insects) or the Y-organ (in crustaceans) is under the control of various neuropeptides and growth factors. oup.comfrontiersin.org Prothoracicotropic hormone (PTTH) is a key neuropeptide that stimulates ecdysteroidogenesis in insects. oup.comresearchgate.net PTTH binds to its receptor on prothoracic gland cells, activating intracellular signaling cascades that lead to an increase in ecdysone synthesis. researchgate.net In Drosophila, PTTH signaling has also been implicated in regulating female sexual receptivity in an ecdysone-dependent manner. elifesciences.org

Ecdysone S Regulatory Roles in Invertebrate Developmental and Physiological Processes

Orchestration of Developmental Transitions

Ecdysone (B1671078) is central to the major developmental transitions that characterize the invertebrate life cycle, most notably molting and metamorphosis. These processes involve dramatic changes in morphology, physiology, and behavior, all of which are under the tight control of ecdysone signaling.

Regulation of Molting and Ecdysis

Molting, the process of shedding the old cuticle, and ecdysis, the emergence from it, are fundamental for the growth and development of arthropods. wikipedia.org This intricate process is meticulously controlled by a complex hormonal system, with the ecdysteroid 20-hydroxyecdysone (B1671079) (20E), the active form of ecdysone, playing the lead role. nih.gov The action of 20E is mediated through its binding to the ecdysone receptor (EcR), a nuclear receptor that, upon activation, regulates the transcription of genes essential for molting. nih.gov

The molting process begins with apolysis, the separation of the old cuticle from the underlying epidermal cells, a step initiated by an increase in ecdysone levels. wikipedia.org This is followed by the secretion of a new cuticle and the enzymatic degradation and reabsorption of the old one. wikipedia.orgnih.gov The final step is ecdysis, the shedding of the remaining old cuticle. nih.gov The precise timing and coordination of these events are critical for the survival of the organism. nih.gov

The regulation of ecdysis is also influenced by other hormones, such as the ecdysis triggering hormone (ETH). The expression and synthesis of ETH are induced by high levels of 20E acting through the EcR. nih.gov

Phase of Molting	Key Events	Primary Hormonal Regulator
Apolysis	Separation of the old cuticle from the epidermis. wikipedia.org	Ecdysone (20E) wikipedia.org
New Cuticle Secretion	Formation of the new exoskeleton beneath the old one. nih.gov	Ecdysone (20E) nih.gov
Old Cuticle Degradation	Enzymatic breakdown and absorption of the inner layers of the old cuticle. wikipedia.orgnih.gov	Ecdysone (20E) nih.gov
Ecdysis	Shedding of the old, undigested cuticle. nih.gov	Ecdysis Triggering Hormone (ETH), induced by 20E nih.gov
Cuticle Tanning	Hardening and darkening of the new cuticle. accessscience.com	Bursicon accessscience.com

Control of Metamorphosis and Tissue Remodeling

In holometabolous insects, which undergo complete metamorphosis, ecdysone is the master orchestrator of the dramatic transformation from a larva to an adult. researchgate.net This process involves the programmed cell death (histolysis) of obsolete larval tissues and the development and differentiation of adult structures from imaginal precursor cells. researchgate.netnih.gov

Pulses of ecdysone trigger the degradation of larval tissues such as the salivary glands and the midgut. nih.gov This hormonally-driven tissue removal is a highly regulated process involving both apoptosis and autophagy-dependent cell death. nih.gov The specific response of a tissue to ecdysone is determined by the expression of different isoforms of the ecdysone receptor. biologists.com

In addition to tissue destruction, ecdysone also directs the remodeling of the nervous system. During metamorphosis, many larval neurons are not destroyed but are instead remodeled to serve new functions in the adult. biologists.com This remodeling process includes the pruning of larval-specific dendrites and axons, followed by the growth of new connections. biologists.com This neuronal remodeling is also under the control of ecdysone, with different EcR isoforms mediating cell-type-specific responses. biologists.com

Influence on Early Embryogenesis

The influence of ecdysone extends to the earliest stages of life, playing a crucial role in embryonic development. In many insects, ecdysteroids are present in the egg, either maternally derived or synthesized by the embryo itself. nih.gov These embryonic ecdysteroids are essential for a variety of morphogenetic events that shape the developing embryo. biorxiv.org

In the fruit fly Drosophila melanogaster, a pulse of ecdysone during mid-embryogenesis is critical for germband retraction, dorsal closure, and head involution. biorxiv.org Disruption of ecdysone signaling during this period leads to severe developmental defects. biorxiv.org Ecdysone is also required for the proper deposition of the cuticle in ectodermal tissues, including the epidermis and the tracheal system. biorxiv.org

In the German cockroach, Blattella germanica, ecdysone signaling occurs at multiple times during embryogenesis, correlating with key events such as dorsal closure and the deposition of the pronymphal and first instar nymphal cuticles. biorxiv.org

Control of Reproductive Processes

In adult invertebrates, ecdysone continues to play a vital role, particularly in the regulation of reproduction in both females and males.

Regulation of Oogenesis and Vitellogenesis

Ecdysone is a key hormone in the regulation of female reproduction, particularly in the processes of oogenesis (egg development) and vitellogenesis (yolk protein synthesis). In many insect species, 20-hydroxyecdysone is involved in various aspects of oogenesis. nih.gov

The synthesis of vitellogenin (Vg), the precursor to the major yolk protein, is stimulated by ecdysone in the fat body, a metabolic organ analogous to the vertebrate liver. nih.govnih.gov The regulatory regions of the vitellogenin gene contain binding sites for the ecdysone receptor, as well as for ecdysone-induced transcription factors like E74 and E75, indicating both direct and indirect regulation by ecdysone. nih.gov

The interplay between ecdysone and another key developmental hormone, juvenile hormone (JH), is complex and varies among insect species. nih.gov In some insects, JH stimulates the ovary to produce ecdysteroids, which in turn regulate vitellogenin production by the fat body. usda.gov In others, both JH and ecdysone are required for different aspects of oogenesis, from the development of vitellogenic follicles to the final maturation of the oocyte. usda.gov

Process	Role of Ecdysone	Key Regulatory Genes
Oogenesis	Regulates various aspects of egg development. nih.gov	Ecdysone Receptor (EcR), Ultraspiracle (USP) nih.gov
Vitellogenesis	Stimulates the synthesis of vitellogenin in the fat body. nih.govnih.gov	Vitellogenin (Vg), E74, E75, Broad-Complex (Br-C) nih.govnih.gov
Choriogenesis	The Broad-Complex (BR-C) gene, an ecdysone-response gene, is essential for eggshell formation (choriogenesis). nih.gov	Broad-Complex (BR-C) nih.gov

Influence on Spermatogenesis and Male Reproduction

Ecdysone signaling is also crucial for male reproductive success. In Drosophila, the ecdysone-induced protein 74EF (Eip74EF) is expressed during the post-meiotic stages of spermatogenesis and is implicated in promoting spermatid elongation. nih.gov

The ecdysone receptor (EcR) is essential for the normal development of the male accessory glands, which produce seminal proteins critical for fertility. researchgate.net Depletion of EcR in these glands leads to cell death and a failure to produce seminal proteins, resulting in male sterility or sub-fertility. researchgate.net

Interestingly, mating can induce an increase in ecdysone signaling in the testis, which can have both positive and negative effects. While ecdysone is necessary for certain aspects of sperm development, elevated levels due to mating can disrupt the contacts between somatic and germline cells and interfere with stem cell division. nih.gov This suggests a complex regulatory role for ecdysone in balancing the demands of reproduction with the maintenance of the germline stem cell population. nih.gov

Post-Developmental Functions and Adult Homeostasis

While extensively studied for its role in molting and metamorphosis, ecdysone's presence and functions in adult invertebrates are critical for maintaining physiological balance and influencing a range of behaviors. nih.govpnas.org

Role in Adult Physiology and Behavior

In adult insects, ecdysone and its active form, 20-hydroxyecdysone (20E), are involved in diverse physiological processes. nih.gov Research in Drosophila melanogaster has demonstrated that ecdysone signaling is integral to the transitions between sleep and wakefulness. nih.gov Administering 20E to adult flies promotes sleep, primarily by increasing the length of sleep bouts without affecting their activity levels when awake. nih.gov

Ecdysone also plays a significant role in adult behavior, particularly in the context of memory formation. pnas.orgtandfonline.com Studies have shown that in male fruit flies, levels of 20E increase following courtship conditioning, a process that leads to the formation of long-term memory (LTM). pnas.orgtandfonline.com The timing of ecdysone administration can either enhance or suppress this courtship LTM, highlighting its modulatory role in neural plasticity. pnas.org Furthermore, ecdysteroids have been shown to influence male courtship behavior through the regulation of the transcription factor fruitless. plos.org

Regulation of Longevity and Stress Resistance

The ecdysone signaling pathway has emerged as a significant regulator of lifespan and resistance to stress in invertebrates. nih.gov In Drosophila, flies with heterozygous mutations in the ecdysone receptor (EcR) exhibit an increased lifespan and enhanced resistance to various stressors, such as starvation and oxidative stress, without any discernible negative impact on their fertility or general activity. nih.gov Similarly, a mutant with impaired ecdysone biosynthesis shows comparable effects on longevity, which can be reversed by dietary supplementation with ecdysone. nih.gov

Ecdysone signaling appears to be activated in adult insects when they encounter stressful environmental conditions, suggesting its function as a stress hormone. nih.govtandfonline.com This response may be a mechanism to manage unfavorable internal conditions brought on by these external challenges. nih.gov The interplay between ecdysone and insulin (B600854) signaling pathways is also thought to be a key factor in its effects on longevity. frontiersin.org During metamorphosis and diapause, elevated ecdysone levels can influence the insulin signaling profile to downregulate factors that promote aging and activate those that are anti-aging. frontiersin.org

Control of Sex-Specific Development and Gonad Sexual Dimorphism

Contrary to the dual steroid hormone system (testosterone and estrogen) in vertebrates, invertebrates utilize the single steroid hormone ecdysone to regulate developmental timing in both sexes. nih.govbiorxiv.orgnih.gov However, recent research in Drosophila melanogaster has revealed that sex-specific ecdysone signaling is a critical controller of gonad sexual dimorphism. nih.govbiorxiv.orgnih.gov This regulation is achieved not at the level of hormone production, but through cell-autonomous, sex-specific reception of the hormone. nih.govnih.gov

In developing female flies, the Ecdysone receptor (EcR) is expressed in the ovary and is essential for its proper morphogenesis. nih.govnih.gov Conversely, EcR expression is repressed in the developing testis. nih.govbiorxiv.orgnih.gov This differential expression of EcR is regulated by the sex determination factor Doublesex (Dsx). nih.govbiorxiv.orgnih.govresearchgate.net Ectopic activation of ecdysone signaling in the testis has been shown to disrupt the stem cell niche and lead to the feminization of somatic support cells. nih.govnih.gov This demonstrates that invertebrates can employ a single steroid hormone to orchestrate sex-specific development by regulating its receptor in a sex-specific manner. nih.govnih.gov

Species	Key Finding	Reference
Drosophila melanogaster	Sex-specific ecdysone signaling controls gonad sexual dimorphism.	nih.govbiorxiv.orgnih.gov
Drosophila melanogaster	Ecdysone receptor (EcR) expression is restricted to the developing ovary and repressed in the testis.	nih.govnih.gov
Drosophila melanogaster	The sex determination factor Doublesex (Dsx) regulates EcR expression.	nih.govbiorxiv.orgnih.govresearchgate.net
Drosophila melanogaster	Ectopic ecdysone signaling in the testis leads to feminization.	nih.govnih.gov

Induction and Termination of Diapause

Diapause, a state of developmental arrest, is a crucial survival strategy for many invertebrates, allowing them to endure unfavorable environmental conditions. frontiersin.orgplos.org Ecdysone plays a pivotal role in both the induction and termination of this dormant state, particularly in larval and pupal diapause. frontiersin.org

The regulation of diapause is tightly linked to the levels of ecdysteroids. frontiersin.org During larval and pupal diapause, developmental arrest is typically maintained by low levels of ecdysteroids. frontiersin.org This is often due to the brain not releasing prothoracicotropic hormone (PTTH), which is necessary to stimulate the prothoracic glands to produce ecdysone. frontiersin.org

Conversely, the termination of diapause and the resumption of development are signaled by an increase in ecdysteroid levels. frontiersin.orgsu.se In some species, the injection of ecdysone can prematurely terminate diapause. annualreviews.org The sensitivity of tissues to ecdysone also appears to be a critical factor. For instance, in the green-veined white butterfly, Pieris napi, the sensitivity to 20E returns in a time- and temperature-dependent manner, which correlates with the progression of diapause termination. su.sediva-portal.org

In the context of reproductive diapause in adult insects, a decrease in ecdysone levels is often a critical factor for its initiation. plos.org For example, in the cabbage beetle, Colaphellus bowringi, long-day conditions that induce diapause lead to reduced expression of ecdysone biosynthetic genes and a subsequent drop in 20E levels. plos.org Application of 20E to these diapause-destined females can induce reproductive development and reduce fat accumulation, effectively preventing diapause. plos.org

Diapause Stage	Role of Ecdysone	Key Regulatory Factors
Induction	Low levels of ecdysteroids maintain developmental arrest.	Inhibition of Prothoracicotropic hormone (PTTH) release. frontiersin.org
Termination	Increased ecdysteroid levels trigger the resumption of development.	Release of PTTH, increased sensitivity of tissues to ecdysone. frontiersin.orgsu.se
Reproductive Diapause (Adult)	A decrease in ecdysone levels is critical for initiation.	Photoperiodic cues influencing ecdysone biosynthesis genes. plos.org

Ecological and Evolutionary Dimensions of Ecdysteroids

Phytoecdysteroids as Allelochemicals and Plant Defense Mechanisms

Phytoecdysteroids are a class of plant-synthesized chemicals that are structurally similar to insect molting hormones. nih.gov Plants produce these compounds as a form of chemical defense against herbivorous insects. nih.gov These allelochemicals can disrupt the normal hormonal balance of insects, leading to detrimental effects on their development and survival. scialert.netwikipedia.org The production of phytoecdysteroids is a clear example of how plants have evolved to protect themselves from predation. scialert.net

The primary mechanism by which phytoecdysteroids act as a defense against herbivory is through the disruption of the insect's endocrine system. scialert.net When ingested by non-adapted insects, these plant compounds mimic the action of the insect's own molting hormones, ecdysteroids. scialert.netuv.mx This mimicry leads to a variety of adverse effects, including:

Premature and Abnormal Molting: Ingestion of phytoecdysteroids can trigger molting at inappropriate times, leading to developmental abnormalities and often death. nih.govwikipedia.org

Feeding Deterrence: Some insects can detect the presence of phytoecdysteroids, which act as a feeding deterrent, causing them to avoid consuming the plant. scialert.net

Growth and Developmental Disruption: Even at sublethal concentrations, phytoecdysteroids can interfere with an insect's growth, development, and reproduction. scialert.net For instance, research on the root-feeding fungus gnat (Bradysia impatiens) has shown that phytoecdysteroids decrease their survivorship and establishment. nih.gov

Toxicity: In many cases, the hormonal disruption caused by phytoecdysteroids is lethal to the insect. nih.gov

The production of these defensive compounds can be induced by herbivore damage. For example, in spinach (Spinacia oleracea), damage by a root herbivore, mechanical damage, or the application of jasmonate (a plant hormone involved in defense signaling) leads to an increase in phytoecdysteroid concentration in the roots. nih.gov This inducibility suggests a targeted and efficient use of defensive resources by the plant.

In response to the widespread presence of phytoecdysteroids in plants, some herbivorous insects have evolved mechanisms to tolerate or even utilize these compounds. These adaptations are crucial for their survival on host plants that are rich in these defensive chemicals. researchgate.net

Specialized herbivores, in particular, have developed efficient detoxification mechanisms. scialert.net These can include:

Enzymatic Detoxification: Insects may possess enzymes that can metabolize and inactivate phytoecdysteroids, rendering them harmless. Several detoxification pathways have been identified in resistant insects, including 3-epimerization, 22-phosphorylation, 22-esterification, and 26-hydroxylation. nih.gov

Rapid Excretion: Some insects have evolved the ability to rapidly excrete ingested phytoecdysteroids before they can exert their hormonal effects.

Target Site Insensitivity: In some cases, the insect's ecdysone (B1671078) receptors may have evolved to be less sensitive to phytoecdysteroids, reducing their disruptive effects.

For example, the cotton bollworm, Helicoverpa armigera, has demonstrated remarkable tolerance to high concentrations of ingested 20-hydroxyecdysone (B1671079) (20E), a common phytoecdysteroid. frontiersin.org Studies have shown that this resistance is linked to the upregulation of genes involved in the ecdysteroid esterification pathway. frontiersin.org Similarly, comparative transcriptomic analyses between Spodoptera litura and H. armigera revealed that while both species show resistance, they employ different combinations of detoxification pathways. nih.gov

The interaction between plants producing phytoecdysteroids and the insects that feed on them is a classic example of an evolutionary arms race. nih.govwikipedia.orgnumberanalytics.com This is a process of reciprocal evolutionary change, where an adaptation in one species drives the evolution of a counter-adaptation in another. nih.gov

The "escape and radiate" hypothesis is a key concept in this dynamic. A plant that evolves a novel and effective chemical defense, such as a new phytoecdysteroid, may "escape" from its herbivores. This release from predation pressure can allow the plant species to diversify and "radiate" into new ecological niches. ku.edu In response, herbivores are under strong selective pressure to evolve resistance to this new defense, leading to a continuous cycle of adaptation and counter-adaptation. nih.gov

This coevolutionary dynamic is a major driver of biodiversity. The constant pressure from herbivores selects for new plant defenses, while the need to overcome these defenses drives the evolution of new adaptations in insects. ku.edu This ongoing struggle has resulted in the vast array of phytoecdysteroid structures found in nature and the diverse resistance mechanisms observed in herbivorous insects. nih.govku.edu The selective pressures are intense; an advance by one partner, such as increased pathogen virulence, puts strong pressure on the other to enhance its defense response. nih.gov

Adaptations and Resistance in Herbivorous Insects

Comparative Endocrinology of Ecdysteroids Across Diverse Metazoa

Ecdysteroids are not exclusive to the plant-insect relationship; they are a fundamental class of steroid hormones found across a wide range of invertebrate animals (Metazoa). mdpi.com The study of their structure, function, and signaling pathways in different animal groups provides valuable insights into the evolution of endocrine systems.

Over 500 different ecdysteroid analogues have been identified from both animal (zooecdysteroids) and plant (phytoecdysteroids) sources. mdpi.comnih.gov These compounds are polyhydroxylated steroids, typically retaining the full carbon skeleton of their sterol precursors. encyclopedia.pub While 20-hydroxyecdysone (20E) is the most common and often most biologically active ecdysteroid, the structural diversity is immense. mdpi.comnih.gov This diversity arises from variations in the number and position of hydroxyl groups and other modifications to the steroid nucleus and side chain. researchgate.net

The biological activities of these different ecdysteroids can vary significantly. This structural diversity is thought to be a result of a combinatorial biosynthetic system in plants, involving a network of enzymes with broad substrate specificity. encyclopedia.pub In animals, the specific ecdysteroids present and their roles can differ between species and even between developmental stages. For instance, in chelicerates (a group including spiders and ticks), ponasterone A, rather than 20E, appears to be the primary molting hormone. researchgate.net

Ecdysteroid Compound	Primary Source(s)	Key Biological Role(s)
Ecdysone	Insects, some plants	Prohormone, converted to the more active 20-hydroxyecdysone. plos.org
20-Hydroxyecdysone (20E)	Insects, crustaceans, plants	Major molting hormone in many arthropods; potent anti-herbivory compound. mdpi.comnih.gov
Ponasterone A	Chelicerates, some plants	Primary molting hormone in some arthropod groups. researchgate.netresearchgate.net
Ajugasterone C	Plants	Phytoecdysteroid with insecticidal properties. nih.gov
Polypodine B	Plants	Phytoecdysteroid with demonstrated biological activity. nih.gov
Cyasterone	Plants	Phytoecdysteroid with potent anti-herbivory effects. nih.gov

The ecdysone signaling pathway is the molecular mechanism through which ecdysteroids exert their effects. A key component of this pathway is the ecdysone receptor (EcR), a nuclear receptor that forms a heterodimer with another nuclear receptor called Ultraspiracle (USP) or its vertebrate homolog, the Retinoid X Receptor (RXR). arxiv.orgnih.gov This EcR/USP complex binds to specific DNA sequences and regulates the expression of genes involved in molting, development, and reproduction. mdpi.com

While the fundamental components of the ecdysone signaling pathway, including EcR and USP, are conserved across arthropods, there is also evidence of significant divergence. nih.govcore.ac.uk This is particularly evident in the Diptera (flies) and Lepidoptera (butterflies and moths), where both the EcR and USP proteins show high rates of evolution. arxiv.org

This divergence may be linked to several factors:

Coevolution with the heterodimer partner: The rapid evolution of USP in some insect lineages may have driven the coevolution of EcR to maintain a functional partnership. arxiv.org

Adaptation to different lifestyles and developmental strategies: The evolution of complete metamorphosis (holometaboly) in insects like flies and butterflies involved significant changes in developmental timing and regulation, which may have been facilitated by modifications to the ecdysone signaling pathway. core.ac.uk

Ligand specificity: While 20E is the primary ligand for EcR in most insects, the divergence in the receptor could reflect adaptations to bind other ecdysteroids or to modulate the response to 20E. researchgate.net

The study of these conserved and divergent aspects of ecdysone signaling across the vast diversity of arthropods provides a powerful framework for understanding the evolution of hormonal regulation and its role in shaping the life histories of these incredibly successful animals. researchgate.netnih.gov

Ecdysteroid Metabolism in Other Invertebrate Phyla (e.g., Annelids)

While the primary focus of ecdysteroid research has been on arthropods, evidence suggests the presence and metabolic processing of these compounds in other invertebrate phyla, including Annelida. researchgate.netkmutnb.ac.th Studies on annelids indicate that they possess the enzymatic machinery to modify ecdysteroids, suggesting a potential physiological role for these hormones outside of the Ecdysozoa clade. tandfonline.comnih.gov

Research into the metabolism of radiolabeled ecdysone ([³H]ecdysone) has been conducted in three species of annelids, revealing phylum-specific metabolic capabilities. tandfonline.com The species studied were the freshwater oligochaete Tubifex vulgaris (a bloodworm), the terrestrial oligochaete Lumbricus terrestris (the earthworm), and the marine polychaete Nereis diversicolor (the ragworm). tandfonline.com

In Nereis diversicolor, injected [³H]ecdysone was metabolized into several compounds. tandfonline.com High-performance liquid chromatography (HPLC) analysis identified metabolites that co-chromatographed with authentic standards of 20-hydroxyecdysone, 26-hydroxyecdysone, and 20,26-dihydroxyecdysone. tandfonline.com This finding demonstrates that Annelida, or at least this polychaete species, possesses the 20-hydroxylase and 26-hydroxylase enzymatic activities common in arthropod ecdysteroid metabolic pathways. tandfonline.com Furthermore, N. diversicolor was found to form and excrete [³H]ecdysonoic acid, indicating that the formation of 26-oic acids may be a route for ecdysteroid inactivation in this species. tandfonline.com Other unidentified radioactive metabolites were also excreted. tandfonline.com In the other two species examined, T. vulgaris and L. terrestris, several metabolites of [³H]ecdysone were also detected, though they were not fully characterized in the study. tandfonline.com

The enzymatic basis for this metabolism likely involves the cytochrome P-450 (CYP) mixed-function oxidase system. nih.gov Both classes of Annelida, Polychaeta and Clitellata, have been shown to contain cytochrome P-450. nih.gov These enzyme systems in annelids are known to metabolize various aromatic hydrocarbons, pesticides, and drugs. nih.gov It is proposed that in addition to detoxifying xenobiotics, annelid CYP systems also function in the biosynthesis and metabolism of endogenous compounds like sterols and hormones, including ecdysteroids. nih.gov To date, the primary source of isolated cytochrome P-450 in annelids has been from intestinal microsomes. nih.gov

Evolutionary Trajectories of Ecdysteroid Biosynthetic and Receptor Genes

The evolution of the ecdysteroid signaling pathway, encompassing both the synthesis of the hormone and its reception by target cells, is a key element in understanding the success of the Ecdysozoa. The evolutionary history of the genes involved reveals a story of stepwise acquisition and occasional lineage-specific loss.

The biosynthesis of ecdysteroids from cholesterol is a multi-step process catalyzed by a series of enzymes, many of which are cytochrome P450s collectively known as "Halloween genes" (spook, phantom, disembodied, shadow, and shade). royalsocietypublishing.orgnih.gov Genomic and transcriptomic analyses across ecdysozoan subgroups suggest that the full complement of these genes did not appear simultaneously. royalsocietypublishing.orgnih.gov Searches have revealed no Halloween genes in cycloneuralians (the group including nematodes). royalsocietypublishing.orgnih.gov Within the panarthropods, only the shadow (CYP315A1) gene is found in onychophorans (velvet worms) and tardigrades (water bears). nih.gov This suggests that the Halloween genes evolved incrementally in the panarthropod lineage and that the ancestral ecdysozoan may have used different enzymes for ecdysteroid biosynthesis. nih.gov

The complement of Halloween genes can also vary significantly even within arthropods, leading to different primary hormonal products. nih.govtandfonline.comtandfonline.com For instance, the genomes of Myriapoda and Chelicerata appear to lack phantom (phm), the gene responsible for C-25 hydroxylation. nih.gov Consequently, it is thought that the primary active ecdysteroid in these groups is ponasterone A (which lacks a C-25 hydroxyl group), rather than 20-hydroxyecdysone. nih.govtandfonline.com Some enzymes appear to be restricted to very specific clades; for example, spookier (spok) and Cyp6t3 have so far only been identified in Drosophilidae. nih.gov

The ecdysteroid receptor is a heterodimer composed of the Ecdysone Receptor (EcR) and the Ultraspiracle protein (USP), the insect homolog of the vertebrate Retinoid X Receptor (RXR). plos.orgnih.gov The evolution of this receptor complex shows significant functional shifts. plos.orgnih.gov While the EcR ligand-binding domain has remained relatively constrained throughout insect evolution, consistently binding ecdysteroids, the USP ligand-binding domain has shown remarkable plasticity. researchgate.net In basal insects, USP can bind fatty acids, acting as a nutritional sensor. researchgate.net However, in some more derived insect groups like Hemiptera and Coleoptera, USP has lost its ligand-binding pocket, while in Mecopterida (including flies and moths), it functions as a receptor with constitutive activity. researchgate.net Phylogenetic analyses suggest that positive selection has acted on specific sites within the USP protein in holometabolous insects, supporting the evolution of novel functions. plos.org

Genes for both EcR and its partner USP/RXR are found in various protostomes outside of the ecdysozoan clade, suggesting the ancient origin of this steroid-binding complex. nih.gov However, the function of this pathway is not universally conserved across all ecdysozoans. In a notable evolutionary divergence, the model nematode Caenorhabditis elegans has lost the gene for the ecdysone receptor (EcR), and its molting process appears to be ecdysone-independent. biorxiv.org This loss is not unique to Caenorhabditis; genome-wide analysis indicates that the loss of ecr and its partner usp has occurred multiple times throughout nematode evolution. biorxiv.org It is proposed that in these lineages, another nuclear receptor, HR3, may have taken on a core regulatory role in molting. biorxiv.org

Advanced Research Methodologies and Model Systems in Ecdysone Studies

Genetic and Molecular Dissection of Ecdysone (B1671078) Pathways in Drosophila melanogaster

The fruit fly, Drosophila melanogaster, serves as a powerful model organism for the genetic and molecular dissection of ecdysone pathways due to its well-characterized genome and the availability of extensive genetic tools. nih.gov The classical genetic approach, involving the identification and characterization of "Halloween" mutant flies with embryonic ecdysone deficiency, led to the discovery of key enzymes in the ecdysone biosynthetic pathway. affrc.go.jp These enzymes, including Phantom (Phm; CYP306A1), Disembodied (Dib; CYP302A1), and Shadow (Sad; CYP315A1), are responsible for converting 5beta-ketodiol to ecdysone. affrc.go.jp

Further molecular genetic tools have been instrumental in understanding ecdysone action. nih.gov For instance, RNA interference (RNAi) has been used to specifically knock down the expression of genes involved in ecdysone signaling, such as the ecdysone receptor (EcR), to study their function. In Spodoptera exigua, silencing of EcRA via RNAi increased mortality when larvae were exposed to the ecdysone agonist methoxyfenozide, highlighting the receptor's critical role in the insect's response to this insecticide. mdpi.com

The study of ecdysone signaling in Drosophila has also benefited from the analysis of gene expression. The Ashburner model, a foundational concept in the field, categorizes ecdysone-responsive genes into early and late genes. uni-muenchen.de Early genes are directly activated by the ecdysone receptor complex, while late genes are subsequently activated by the products of the early genes. uni-muenchen.de This hierarchical model provides a framework for understanding the temporal regulation of gene expression during metamorphosis.

Genetic studies in Drosophila have also revealed the intricate relationship between ecdysone signaling and developmental timing. For example, the attainment of a "critical weight" in larvae, a key checkpoint for metamorphosis, is linked to ecdysone synthesis. researchgate.net Down- or up-regulating proteins involved in ecdysone metabolism can alter the timing of pupation. researchgate.net

In Vitro Organ and Cell Culture Systems for Biosynthesis and Response Studies

In vitro systems, including organ and cell cultures, have been indispensable for studying the biosynthesis and cellular responses to ecdysone, providing controlled environments to investigate specific aspects of its action.

Organ Culture Systems: The prothoracic glands, the primary site of ecdysone synthesis in insects, have been successfully maintained in organ culture. scilit.com Studies using cultured prothoracic glands from the cockroach Leucophaea maderae and the crabs Pachygrapsus crassipes and Cancer antennarius have demonstrated the secretion of α-ecdysone. scilit.compnas.org These systems have been crucial in identifying the secretory products of these glands and in studying the regulation of ecdysone biosynthesis. For instance, in vitro studies with crab Y-organs (the crustacean equivalent of prothoracic glands) have shown that ecdysteroid production can be modulated by factors such as molt-inhibiting hormone (MIH) and calcium-calmodulin. nih.govnih.gov

Cell Culture Systems: Insect cell lines, such as those derived from Drosophila melanogaster (e.g., Kc cells), have proven to be valuable models for investigating the molecular mechanisms of ecdysone response. tandfonline.com These cell lines are responsive to ecdysone and have been used to study various aspects of its action, including receptor binding, gene expression, and morphological changes. tandfonline.com For example, the treatment of Drosophila S3 cells with 20-hydroxyecdysone (B1671079) (20E) leads to an increase in the metabolic labeling of extracellular glycoproteins. tandfonline.com

More recently, heterologous cell systems, such as human embryonic kidney (HEK) 293T cells, have been engineered to study specific components of the ecdysone signaling pathway. nih.gov By introducing the ecdysone receptor and its heterodimerization partner, researchers can create a responsive system to screen for compounds that modulate receptor activity. nih.gov These systems have also been instrumental in studying the function of the Ecdysone Importer (EcI), a membrane transporter responsible for the cellular uptake of ecdysteroids. nih.gov

Plant in vitro cultures have also emerged as a source for producing ecdysteroids, offering an alternative to extraction from whole plants. d-nb.info Cell suspension and callus cultures of plants like Ajuga reptans and Serratula coronata have been shown to produce ecdysteroids, with some cultures yielding higher amounts than intact plants. d-nb.info

Mathematical and Computational Modeling of Ecdysone Signaling Networks

Mathematical and computational modeling has become an increasingly important tool for understanding the complex dynamics and regulatory feedback loops within the ecdysone signaling network. uni-muenchen.depnas.org These models can integrate experimental data to simulate the behavior of the system, generate testable hypotheses, and provide insights into the underlying principles of its regulation.

One area where mathematical modeling has been particularly insightful is in understanding the regulation of ecdysone synthesis and its role in developmental timing. A mathematical model of growth and ecdysone production during the third instar of Drosophila larvae was developed to explore the "critical weight" phenomenon. pnas.orgresearchgate.net This model, based on a set of differential equations, captures the regulatory relationships between body mass, the insulin (B600854)/IGF signaling (IIS) pathway, the prothoracicotropic hormone (PTTH) signaling pathway, and ecdysone synthesis and degradation. pnas.orgresearchgate.net The model suggests that the attainment of critical weight reflects a switch in the regulation of ecdysone from exogenous factors to an endogenous, self-activating pathway. researchgate.net

Computational models have also been employed to study the molecular mechanisms of ecdysone action at the level of gene regulation. Thermodynamic models have been used to predict the transcriptional activity of ecdysone target genes as a function of hormone concentration. nih.govbiorxiv.org These models can incorporate the binding of the ecdysone receptor, co-activators, and co-repressors to regulatory elements in the DNA, and can account for the qualitatively distinct responses of different target genes. nih.govbiorxiv.org

Furthermore, computational approaches are being used to identify potential new targets for insecticides that disrupt ecdysone signaling. For example, computational binding studies have been conducted to investigate whether certain C-seco limonoids can bind to and inhibit ecdysone 20-monooxygenase, a key enzyme in the ecdysone metabolic pathway. nih.govresearchgate.net

Development and Application of Ecdysone-Inducible Gene Switch Systems in Biological Research

The ecdysone signaling system has been ingeniously repurposed to create powerful, inducible gene switch systems for controlling gene expression in a wide range of biological research applications. tandfonline.comnih.govpnas.org These systems exploit the specific interaction between the ecdysone receptor (EcR) and its ligand to turn target genes on or off in a controlled manner.

The basic components of an ecdysone-inducible system consist of a modified ecdysone receptor that binds to a specific DNA response element, and a synthetic promoter containing this response element placed upstream of a gene of interest. pnas.org In the presence of an ecdysone analog, such as muristerone A or ponasterone A, the receptor binds to the response element and activates transcription of the target gene. pnas.orgpnas.org

Significant efforts have been made to improve the performance of these gene switches, including increasing their sensitivity, ensuring robust expression, and reducing their size. tandfonline.com One approach has been to create two-hybrid systems where the DNA-binding domain of a protein like GAL4 is fused to the ligand-binding domain of the ecdysone receptor, and an activation domain like VP16 is fused to the retinoid X receptor (RXR), the heterodimerization partner of EcR. tandfonline.com

Ecdysone-inducible systems have been successfully used in a variety of research contexts, from cell culture to transgenic animals. nih.govpnas.org They have been employed to study gene function in cancer biology, apoptosis, signal transduction, and neurobiology. pnas.org The advantages of the ecdysone system include its tight regulation, dose-responsiveness, and the fact that the inducing ligands are generally inert in mammals. nih.govpnas.org

Reporter systems based on ecdysone-responsive elements have also been developed to study the mechanisms of the ecdysone response itself. nih.govresearchgate.net For example, a chimeric reporter construct expressing a fluorescent protein under the control of the regulatory region of the hr4 gene, an early-late ecdysone-responsive gene, has been created to visualize ecdysone signaling in both cell culture and in living Drosophila tissues. nih.govresearchgate.net

Future Directions and Emerging Research Avenues in Ecdysone Biology

Elucidating Isoform-Specific Functions and Tissue-Specific Responses of EcR/USP

The ecdysone (B1671078) receptor (EcR) and its heterodimeric partner, Ultraspiracle (USP), are central to mediating the effects of ecdysone. In Drosophila, the EcR gene produces three isoforms—EcR-A, EcR-B1, and EcR-B2—which differ in their N-terminal regions. nih.gov The distinct stage- and tissue-specific expression patterns of these isoforms suggest they have unique functions. nih.gov For instance, research has shown that EcR-B isoforms are crucial for neuronal remodeling, specifically dendritic pruning, a process that EcR-A is less effective at rescuing. nih.gov Overexpression studies have further highlighted these isoform-specific roles; high levels of EcR-B isoforms can be lethal at certain developmental stages, while EcR-A overexpression can lead to defects like suppressed puparial tanning. nih.gov

The tissue-specific responses to ecdysone are a critical area of ongoing research. The same hormonal signal can trigger vastly different outcomes in different tissues; for example, the late larval ecdysone pulse causes programmed destruction of the larval salivary gland while initiating morphogenesis in wing imaginal discs. pnas.org This specificity is largely achieved through the tissue-specific binding of the EcR/USP complex to DNA. pnas.org EcR functions both as a gene activator and repressor, even within the same developmental stage, and its binding profiles are highly tissue-specific. pnas.orgsdbonline.org However, EcR does not appear to control chromatin accessibility at its target sites, suggesting that other transcription factors play a primary role in making these sites available for EcR binding. sdbonline.org

Future research will likely focus on several key areas:

Dissecting the molecular mechanisms that underlie the distinct functions of each EcR isoform. This includes identifying the specific co-activators and co-repressors that interact with each isoform to modulate gene expression.

Mapping the comprehensive cistromes (the set of all binding sites for a transcription factor) of each EcR isoform in a variety of tissues and developmental stages. This will provide a more complete picture of how these isoforms regulate different sets of target genes to produce tissue-specific responses.

Investigating the role of USP isoforms. While much of the focus has been on EcR, USP also has isoforms, and their specific contributions to the heterodimer's function are not fully understood. sdbonline.org

Exploring non-canonical EcR signaling. Evidence suggests the existence of a novel ecdysone receptor in the male accessory glands of Drosophila that may not include USP, pointing to alternative signaling pathways. sdbonline.org

Interactive Table: Known Isoform-Specific and Tissue-Specific Functions of EcR in Drosophila

Deepening Understanding of Ecdysteroid Roles in Adult Invertebrate Homeostasis and Disease Models

Historically, research on ecdysone has focused on its role in developmental transitions like molting and metamorphosis. However, there is a growing body of evidence that ecdysone signaling is also critical for the physiology and health of adult invertebrates. nih.gov In adult Drosophila, ecdysone is involved in a surprising variety of processes, including reproduction, stress responses, lifespan, memory formation, and the regulation of sleep-wake cycles. nih.govtandfonline.com For example, ecdysone signaling is activated by stressful social interactions and is required for the formation of long-term courtship memory. tandfonline.com It also plays a role in oogenesis and the maintenance of germline stem cells in the ovary. sdbonline.orgnih.govnih.gov

The role of ecdysone in invertebrate disease models is another emerging area of interest. As previously mentioned, the ecdysone receptor in filarial parasites is a promising drug target. nih.gov In insects, ecdysone signaling can influence the immune response and resistance to pathogens. Understanding how ecdysone modulates these processes could lead to new strategies for controlling insect vectors of disease.

Key future research directions include:

Investigating the specific tissues and neural circuits through which ecdysone regulates adult behaviors like sleep and memory.

Elucidating the molecular pathways that connect ecdysone signaling to longevity and stress resistance.

Exploring the role of ecdysone in the aging process in a variety of invertebrates.

Developing and utilizing disease models in organisms like Drosophila to study how ecdysone signaling influences susceptibility and resistance to infection.

Interactive Table: Selected Roles of Ecdysone in Adult Invertebrates

Comprehensive Analysis of Environmental and Nutritional Regulation of Ecdysone Signaling

Ecdysone signaling does not operate in a vacuum; it is finely tuned by a variety of environmental and nutritional cues to ensure that developmental transitions occur at the appropriate time. nih.govresearchgate.net Nutrition, in particular, has a profound impact on ecdysone synthesis and signaling. nih.govcncb.ac.cn In Drosophila, the Target of Rapamycin (TOR) pathway, a key nutrient-sensing pathway, acts in the prothoracic gland (the site of ecdysone synthesis) to couple nutritional status with developmental timing. nih.gov Starvation can delay or even halt ecdysone production, thereby pausing development until conditions improve. plos.orgelifesciences.org

The influence of nutrition extends to the dietary sterols that serve as the precursors for ecdysone biosynthesis. biologists.com Since arthropods cannot synthesize sterols de novo, they must obtain them from their diet. biologists.com The type and availability of dietary sterols can influence the ecdysteroid profile of an animal. biologists.com For example, supplementing the diet of Drosophila larvae with different sterols can affect their size and weight. biologists.com

Environmental factors such as temperature and photoperiod also play a role in regulating ecdysone signaling, often through their effects on the neuroendocrine system that controls ecdysone production. elifesciences.org

Future research should aim for a more comprehensive understanding of these regulatory inputs by:

Mapping the complete signaling networks that link specific nutrient-sensing pathways (like the insulin (B600854)/IGF and TOR pathways) to the ecdysone biosynthetic machinery. jst.go.jproyalsocietypublishing.org

Investigating how different dietary components (e.g., proteins, carbohydrates, lipids) and their ratios impact ecdysone titers and developmental outcomes.

Exploring the mechanisms by which environmental factors like temperature and light are integrated into the ecdysone regulatory network.

Studying the interplay between different environmental and nutritional cues to understand how organisms prioritize and respond to multiple simultaneous inputs.

Systems-Level Integration of Ecdysone Signaling with Broader Biological Networks

The ecdysone signaling pathway is intricately connected with other major signaling networks in the body, and a systems-level understanding of these interactions is crucial for a complete picture of its function. nih.gov The cross-talk between ecdysone and juvenile hormone (JH) is a classic example of this integration. These two hormones often have antagonistic effects, with JH generally promoting juvenile characteristics and inhibiting metamorphosis, while ecdysone promotes molting and metamorphosis. pnas.org Recent research has revealed that these hormones can regulate each other's biosynthesis, forming a reciprocal negative feedback loop that controls developmental transitions. pnas.org

Ecdysone signaling also interacts with other key pathways, including:

Insulin/IGF and TOR signaling: As discussed above, these pathways link nutritional status to ecdysone production and growth. nih.govjst.go.jpmdpi.com

TGF-β/Activin signaling: This pathway can influence the expression of receptors for other signaling molecules in the prothoracic gland, including the insulin receptor. jst.go.jp

Pathways controlling cell cycle and growth: Ecdysone signaling directly impacts the expression of genes involved in the cell cycle, ensuring that growth and differentiation are properly coordinated. nih.gov

A systems biology approach, integrating genomics, transcriptomics, proteomics, and computational modeling, will be essential for unraveling the complexity of these interactions. Future research in this area will likely focus on:

Identifying all the direct and indirect targets of the EcR/USP complex on a genome-wide scale in different tissues and under different conditions.

Constructing detailed regulatory network models that describe the interactions between ecdysone signaling and other pathways.

Investigating how these integrated networks respond to genetic and environmental perturbations.

Exploring the evolutionary conservation and divergence of these network interactions across different invertebrate lineages.

Q & A

Q. Table 1: Key Enzymes in Ecdysone Biosynthesis

Enzyme	Gene	Function	Model Organisms
Nm-g/Sro	nm-g, sro	"Black Box" 5β-ketodiol synthesis	Bombyx mori, Drosophila
Phantom (CYP306A1)	phm	Hydroxylation at C25	Drosophila

Advanced Research Question: How do conflicting data on the tissue-specific expression of ecdysone biosynthesis enzymes impact our understanding of developmental regulation?

Category : Data Contradiction Analysis
Answer :
Discrepancies arise in studies reporting ecdysone synthesis in non-classical tissues (e.g., ovaries vs. prothoracic glands). To resolve this:

• Perform in situ hybridization and tissue-specific RNA-seq to map gene expression.
• Compare ecdysteroid titers across tissues using LC-MS/MS, controlling for developmental stage . Confounding factors include cross-reactivity in antibody-based assays and contamination during dissection.

Basic Research Question: What experimental models are optimal for studying 5β-ketodiol’s role in insect metamorphosis?

Category : Model Systems
Answer :
Bombyx mori (silkworm) and Drosophila melanogaster are preferred due to:

• Well-characterized ecdysone-deficient mutants (e.g., Halloween mutants) .
• Ease of genetic manipulation (e.g., GAL4/UAS system in Drosophila).
• Synchronized developmental stages for time-course studies.

Methodological Tip : For dose-response studies, administer 5β-ketodiol via feeding or injection and monitor phenotypic rescue in nm-g/sro mutants .

Advanced Research Question: What are the unresolved biochemical mechanisms in the "Black Box" reactions leading to 5β-ketodiol?

Category : Mechanistic Gaps
Answer :
The "Black Box" lacks clarity on intermediates and cofactors. Strategies to address this:

• Use stable isotope tracing (e.g., ²H- or ¹³C-labeled cholesterol) to track metabolic flux .
• Employ cryo-EM to resolve Nm-g/Sro enzyme structures and identify substrate-binding domains.
• Conduct in vitro reconstitution assays with purified enzymes and synthetic substrates.

Key Challenge : Limited solubility of cholesterol derivatives in aqueous systems complicates in vitro studies.

Basic Research Question: How can researchers quantify 5β-ketodiol and ecdysone in biological samples?

Category : Analytical Chemistry
Answer :

• HPLC-MS/MS : Optimize ionization parameters for 5β-ketodiol (m/z 463.3 → 99.1) and ecdysone (m/z 481.3 → 123.1) .
• Sample Preparation : Use solid-phase extraction (C18 columns) to isolate ecdysteroids from lipids.
• Validation : Spike samples with deuterated internal standards (e.g., d₃-ecdysone) to correct for matrix effects.

Advanced Research Question: Why do functional studies of ecdysone precursors yield contradictory results across insect species?

Category : Cross-Species Variability
Answer :
Species-specific differences in enzyme kinetics or alternative pathways (e.g., phytophagous insects vs. Diptera) may explain contradictions. To address:

• Compare orthologs of nm-g/sro and Halloween genes via phylogenetic analysis.
• Test substrate specificity of enzymes using heterologous expression in Sf9 cells .

Q. Table 2: Species-Specific Ecdysone Pathway Features

Species	Unique Feature	Reference
Bombyx mori	Larval arrest phenotype in nm-g mutants
Drosophila	Ovarian ecdysone synthesis

Basic Research Question: What are the ethical guidelines for using invertebrate models in ecdysone research?

Category : Experimental Ethics
Answer :

• Follow ARRIVE 2.0 guidelines for reporting animal studies.
• For genetic modifications, ensure compliance with institutional biosafety committees (IBCs) and NIH Guidelines.

Advanced Research Question: How can systems biology approaches refine ecdysone signaling network models?

Category : Computational Integration
Answer :

• Build Boolean networks using RNA-seq data from ecdysone-treated tissues.
• Validate predictions via ChIP-seq for ecdysone receptor (EcR) binding sites.
• Use tools like COPASI for kinetic modeling of pathway crosstalk (e.g., JH/ecdysone interplay).